Cas no 882748-11-0 (6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine)

• Product name: 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine
• CAS No: 882748-11-0
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• MDL: MFCD08281900
• CID: 5232789

6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine

• MDL： MFCD08281900
• Inchi： 1S/C16H17N3O2/c1-10-7-16-17-11(2)13(9-19(16)18-10)12-5-6-14(20-3)15(8-12)21-4/h5-9H,1-4H3
• InChI Key： CIFFSQGBYNEOIP-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=C(C1=CC=C(OC)C(OC)=C1)C(C)=N2

Additional information on 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine

Comprehensive Overview of 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 882748-11-0)

6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine (CAS No. 882748-11-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the pyrazolo[1,5-a]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry. Its molecular formula, C₁₆H₁₇N₃O₂, highlights the presence of methoxy and methyl substituents, which contribute to its physicochemical properties and reactivity.

Recent studies have explored the role of 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine as a potential scaffold for drug discovery. Researchers are particularly interested in its ability to modulate enzyme activity and interact with biological targets, such as kinases and receptors. This aligns with the growing demand for small-molecule inhibitors in oncology and inflammatory diseases, a trending topic in biomedical research. The compound's 3,4-dimethoxyphenyl moiety is also noteworthy, as similar structures are found in natural products with documented bioactivity.

From a synthetic chemistry perspective, CAS No. 882748-11-0 serves as a valuable intermediate for the preparation of more complex molecules. Its pyrazolo[1,5-a]pyrimidine core can undergo various functionalization reactions, making it a versatile building block. This characteristic has led to its use in combinatorial chemistry and high-throughput screening, addressing the need for diverse chemical libraries in modern drug development pipelines.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its potential applications. With a molecular weight of 283.33 g/mol, 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine exhibits moderate polarity, which may influence its bioavailability and pharmacokinetic profile. These attributes are frequently discussed in forums and publications focusing on ADME (Absorption, Distribution, Metabolism, and Excretion) optimization, a hot topic in pharmaceutical sciences.

In agrochemical research, derivatives of pyrazolo[1,5-a]pyrimidine have shown promise as plant growth regulators or pest control agents. While specific data on CAS No. 882748-11-0 in this context is limited, the structural similarities to known bioactive compounds suggest potential utility in sustainable agriculture solutions. This aligns with current industry trends toward eco-friendly crop protection methods, a subject of increasing global interest.

Analytical characterization of 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are essential for research applications. The growing adoption of advanced analytical technologies in chemical quality control further underscores the relevance of such characterization data.

Safety and handling considerations for CAS No. 882748-11-0 follow standard laboratory protocols for organic compounds. While not classified as hazardous under major regulatory frameworks, proper storage conditions (e.g., refrigeration under inert atmosphere) are recommended to maintain stability. This reflects the broader scientific community's emphasis on responsible chemical management practices.

The commercial availability of 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine from specialty chemical suppliers facilitates its use in various research programs. Pricing and packaging options often correlate with purity grades (e.g., >95%, >98%), meeting different experimental requirements. This accessibility supports the compound's utility in both academic and industrial settings, particularly in hit-to-lead optimization campaigns.

Future research directions for CAS No. 882748-11-0 may include structure-activity relationship (SAR) studies to explore modifications at the 2,5-dimethyl or 3,4-dimethoxyphenyl positions. Such investigations could yield derivatives with enhanced selectivity or potency for specific biological targets. These efforts would contribute to the ongoing search for novel therapeutic agents, addressing unmet medical needs in various disease areas.

In summary, 6-(3,4-dimethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidine represents an intriguing chemical entity with multifaceted research applications. Its structural features, synthetic versatility, and potential biological relevance position it as a valuable compound in contemporary chemical and life sciences. As investigation into nitrogen-rich heterocycles continues to expand, this molecule will likely remain a subject of scientific interest across multiple disciplines.